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Compound of Interest

Compound Name: Vanoxerine dihydrochloride

Cat. No.: B1682825

For Researchers, Scientists, and Drug Development Professionals

Abstract

Vanoxerine dihydrochloride, also known as GBR 12909 dihydrochloride, is a potent and
selective dopamine reuptake inhibitor (DRI) widely utilized in neuroscience research.[1][2] It
binds to the dopamine transporter (DAT), effectively blocking the reuptake of dopamine from
the synaptic cleft.[3][4] This protocol provides detailed instructions for the preparation of
Vanoxerine dihydrochloride stock solutions, ensuring accurate and reproducible
experimental outcomes.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of Vanoxerine
dihydrochloride is essential for its proper handling and use in experimental settings.
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Property Value Source
Molecular Weight 523.49 g/mol [5161[7181[9]
Molecular Formula C28H34Cl2F2N20 [5]
Appearance White to off-white solid [51[7]

Purity >98% [51[7]

CAS Number 67469-78-7 [5I[71181[9]

Solubility Data

The choice of solvent is critical for the preparation of a stable and effective stock solution. The
solubility of Vanoxerine dihydrochloride in common laboratory solvents is summarized below.

Solvent Solubility Notes Source

Sonication may be
DMSO =>15.4 mg/mL ) [9]
required.

Fresh, moisture-free

50 mg/mL DMSO is [6]
recommended.
8 mg/mL - [1]
Sonication may be
Water >7.59 mg/mL ) 9]
required.
Gentle warming is
25 mM [10]
recommended.
Ethanol Insoluble - [9]

Experimental Workflow for Stock Solution
Preparation
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The following diagram illustrates the general workflow for preparing a Vanoxerine

dihydrochloride stock solution.

Preparation

Weigh Vanoxerine
dihydrochloride

Add appropriate
solvent (e.g., DMSO)

Dissolve completely
(vortex, sonicate, warm)

Sterile filter (optional,
for cell culture)

Stock Solution
Ready

Storage

Aliguot into
sterile tubes

Store at -20°C or -80°C

Stored Aliguots
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Caption: Workflow for Vanoxerine Dihydrochloride Stock Solution Preparation.

Experimental Protocol: Preparation of a 10 mM
Vanoxerine Dihydrochloride Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of Vanoxerine
dihydrochloride in Dimethyl Sulfoxide (DMSO).

Materials and Equipment

» Vanoxerine dihydrochloride (purity >98%)
¢ Anhydrous/molecular sieve-treated DMSO
 Sterile microcentrifuge tubes or cryovials

e Analytical balance

e Spatula

o Vortex mixer

e Sonicator (optional)

o Water bath (optional)

» Pipettes and sterile filter tips

0.22 pum syringe filter (optional, for sterile applications)

Protocol

o Calculate the required mass:
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o To prepare 1 mL of a 10 mM stock solution, the required mass of Vanoxerine
dihydrochloride is calculated as follows:

= Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 523.49 g/mol x 1000 mg/g

» Mass (mg) =5.23 mg

Weigh the compound:

o Tare a sterile microcentrifuge tube on an analytical balance.

o Carefully weigh 5.23 mg of Vanoxerine dihydrochloride into the tube.

Dissolve the compound:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the compound.
o Vortex the tube thoroughly until the solid is completely dissolved.

o If necessary, sonicate the solution for a few minutes or gently warm it in a water bath to aid
dissolution.[9][10] Ensure the solution is clear before proceeding.

Sterile filtration (optional):

o For applications requiring sterile conditions, such as cell culture, filter the stock solution
through a 0.22 um syringe filter into a new sterile tube.

Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes or cryovials.[6][11]

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 1 year).[6][12]

o When ready to use, thaw an aliquot at room temperature and ensure it is completely
dissolved before further dilution into your experimental medium.
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Stability and Storage Recommendations

Proper storage is crucial to maintain the integrity of Vanoxerine dihydrochloride and its stock

solutions.

Storage .

Form Duration Source
Temperature

Solid Powder -20°C 2-3 years [5]1[6]

Room Temperature Desiccate [71[10]

Stock Solution in
-20°C 1 month [6][10][11][12]

DMSO

-80°C 6 months - 1 year [6][12]

Note: It is recommended to prepare fresh solutions on the day of use whenever possible.[10]
[11] If storing solutions, ensure they are tightly sealed to prevent moisture absorption and
degradation.[12] Before use, allow the product to equilibrate to room temperature for at least
one hour prior to opening the vial.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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